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Compound of Interest

4'-Amino-3'/5'-
Compound Name: ,
dibromoacetophenone

cat. No.: B1338070

An In-depth Technical Guide to 4'-Amino-3',5'-
dibromoacetophenone

This technical guide provides a summary of the available information on 4'-Amino-3',5'-
dibromoacetophenone, a halogenated aromatic ketone of interest in chemical synthesis. This
document is intended for researchers, scientists, and professionals in drug development,
offering a concise overview of its chemical properties and a hypothetical synthesis protocol
based on related compounds.

Core Chemical Data

The fundamental chemical identifiers for 4'-Amino-3',5'-dibromoacetophenone are
summarized below.

Property Value Reference
CAS Number 22589-50-0 [1]
Molecular Formula C8H7Br2NO [1]
Molecular Weight 292.96 g/mol [1]

Synthesis and Experimental Protocols
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A specific, detailed experimental protocol for the synthesis of 4'-Amino-3',5'-
dibromoacetophenone is not readily available in the public domain. However, a plausible
synthetic route can be inferred from the procedures for analogous compounds, such as the
halogenation of acetophenone derivatives. The proposed synthesis would likely involve the
bromination of 4'-aminoacetophenone.

Hypothetical Experimental Protocol: Bromination of 4'-Aminoacetophenone

Disclaimer: The following protocol is a generalized procedure based on the synthesis of similar
molecules and has not been experimentally validated for this specific compound. Researchers
should conduct their own optimization and safety assessments.

» Dissolution: Dissolve 4'-aminoacetophenone in a suitable solvent, such as glacial acetic acid,
in a reaction vessel equipped with a stirrer and a dropping funnel.

e Cooling: Cool the solution to a reduced temperature, typically between 0-5 °C, using an ice
bath to control the exothermic reaction.

e Bromination: Slowly add a solution of bromine in the same solvent to the cooled mixture with
continuous stirring. The rate of addition should be carefully controlled to maintain the
reaction temperature.

e Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,
such as Thin Layer Chromatography (TLC), until the starting material is consumed.

e Quenching: Upon completion, the reaction is typically quenched by pouring the mixture into a
large volume of cold water or a solution of a reducing agent like sodium thiosulfate to
neutralize any unreacted bromine.

« |solation: The precipitated product can be collected by filtration.

 Purification: The crude product may be purified by recrystallization from a suitable solvent,
such as ethanol, to yield the final 4'-Amino-3',5'-dibromoacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]

« To cite this document: BenchChem. [CAS number and molecular weight of 4'-Amino-3',5'-
dibromoacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338070#cas-number-and-molecular-weight-of-4-
amino-3-5-dibromoacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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